Cas no 1314982-17-6 (3-Fluoro-3-methylbutanoic acid)

• Product Name: 3-Fluoro-3-methylbutanoic acid
• CAS No: 1314982-17-6
• Molecular Formula: C₅H₉FO₂
• Molecular Weight: 120.122165441513
• CID: 4786415

3-Fluoro-3-methylbutanoic acid Properties

Names and Identifiers

• 3-fluoro-3-methylbutanoic acid

• InChIKey： TZEFNMZZMAAVNS-UHFFFAOYSA-N
• Inchi： 1S/C5H9FO2/c1-5(2,6)3-4(7)8/h3H2,1-2H3,(H,7,8)
• SMILES： FC(C)(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 8
• Complexity: 98.6
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids